3-Amino-6-chloro-2-(2-furanyl)pyridine

• CAS RN: 1073182-88-3
• Molecular Formula: C9H7ClN2O
• Molecular Weight: 194.62 g/mol
• IUPAC Name: 6-chloro-2-(furan-2-yl)pyridin-3-amine
• InChI: InChI=1S/C9H7ClN2O/c10-8-4-3-6(11)9(12-8)7-2-1-5-13-7/h1-5H,11H2
• InChI Key: DBSDEBIKPSDSNL-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=C(C=CC(=N2)Cl)N

Description

3-Amino-6-chloro-2-(2-furanyl)pyridine is a useful research compound. Its molecular formula is C9H7ClN2O and its molecular weight is 194.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Amino-6-chloro-2-iodopyridine (1.78 g), 2-furanboronic acid (1.17 g), and sodium carbonate (1.11 g) were suspended in a solvent mixture consistent of toluene (23 mL), THF (23 mL) and water (7 mL). The mixture was degassed using subsequent evaporation and flushing with nitrogen (5×) and tetrakis(triphenylphosphine)palladium(0) (808 mg) was added. The reaction mixture was stirred at 90° C. for 7 hours and 14 hours at room temperature. After addition of 2-furanboronic acid (783 mg), the mixture was stirred again for 4 hours at 90° C., then another portion of 2-furanboronic acid (390 mg) was added and the reaction mixture was stirred for 5.5 hours at 90° C. After 15 hours stirring at room temperature, the reaction mixture was quenched with water and extracted 2× with ethyl acetate. The combined organic layer was washed with brine, dried over MgSO4 and concentrated in vacuum. The residue was purified by column chromatography (silica 60, hexane/ethyl acetate=3:1, Rf=0.25) to afford 1.26 mg of the title compound of the formula